Cas no 503603-70-1 (3,9-dimethylpentacene-5,7(12H,14H)-dione)

3,9-dimethylpentacene-5,7(12H,14H)-dione structure
503603-70-1 structure
Product Name:3,9-dimethylpentacene-5,7(12H,14H)-dione
CAS No:503603-70-1
MF:C24H18O2
MW:338.398526668549
CID:2829319
PubChem ID:22269473
Update Time:2025-04-21

3,9-dimethylpentacene-5,7(12H,14H)-dione Chemical and Physical Properties

Names and Identifiers

    • 503603-70-1
    • 3,9-dimethylpentacene-5,7(12H,14H)-dione
    • IRJWSOBFZXRYTR-UHFFFAOYSA-N
    • 3,9-dimethylpentacene-5,7(12H, 14H)-dione
    • DTXSID20624101
    • SCHEMBL6056983
    • Inchi: 1S/C24H18O2/c1-13-3-5-15-9-17-11-18-10-16-6-4-14(2)8-20(16)24(26)22(18)12-21(17)23(25)19(15)7-13/h3-8,11-12H,9-10H2,1-2H3
    • InChI Key: IRJWSOBFZXRYTR-UHFFFAOYSA-N
    • SMILES: O=C1C2C=C(C)C=CC=2CC2C=C3CC4C=CC(C)=CC=4C(C3=CC=21)=O

Computed Properties

  • Exact Mass: 338.130679813Da
  • Monoisotopic Mass: 338.130679813Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 0
  • Complexity: 545
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 34.1Ų
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